Cas no 50607-30-2 (Piperidine-2,4-dione)

• Product Name: Piperidine-2,4-dione
• CAS No: 50607-30-2
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD08704814
• CID: 55831
• PubChem ID: 253660827
• Update Time: 2025-05-24

Piperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Piperidine-2,4-dione
• 2,4-Piperidinedione
• 2,4-Piperadinedione
• 2,4-Diketopiperidine 2,4-Dioxopiperidine
• 2,4-Dioxopiperidine
• 2,4-Diketopiperidine
• P2296
• MFCD08704814
• DTXSID30447085
• A7507
• 2,4-Piperidinedione, 97%
• AM20100242
• AS-18878
• SCHEMBL869
• J-507262
• AC-22759
• CS-W008824
• EN300-93163
• AKOS005255444
• FT-0650503
• PIPERIDIN-2,4-DIONE
• 2,4 dioxopiperdine
• PB20308
• 50607-30-2
• Q7197352
• 2, 4-dioxopiperidine
• BCP22344
• RDNZDMDLRIQQAX-UHFFFAOYSA-N
• SY004226
• BBL102607
• STL556410

• MDL： MFCD08704814
• Inchi： 1S/C5H7NO2/c7-4-1-2-6-5(8)3-4/h1-3H2,(H,6,8)
• InChI Key： RDNZDMDLRIQQAX-UHFFFAOYSA-N
• SMILES： O=C1CC(NCC1)=O

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.184
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 362.1°C at 760 mmHg
• Flash Point: 193.6℃
• Refractive Index: 1.47
• PSA: 46.17000
• LogP: -0.20570

Piperidine-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：None
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Piperidine-2,4-dione

Professional Introduction to Piperidine-2,4-dione (CAS No. 50607-30-2)

Piperidine-2,4-dione, with the chemical formula C₅H₆N₂O₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound, identified by its CAS number 50607-30-2, belongs to the piperidine class of molecules, which are known for their presence in numerous bioactive natural and synthetic products. The unique arrangement of nitrogen and oxygen atoms in its structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and material science applications.

The< strong>Piperidine-2,4-dione molecule features a six-membered ring containing two nitrogen atoms at positions 2 and 4, along with two oxygen atoms. This structural motif is highly conducive to forming hydrogen bonds and participating in various coordination interactions, which are crucial for its role in medicinal chemistry. The compound's ability to engage in multiple types of intermolecular interactions has led to its exploration as an intermediate in the synthesis of more complex molecules with therapeutic potential.

In recent years, the< strong>Piperidine-2,4-dione derivative has been studied extensively for its pharmacological properties. Research has highlighted its potential as a precursor in the development of antimicrobial agents, where its structural features contribute to binding affinity with bacterial enzymes. Additionally, studies suggest that modifications of the< strong>Piperidine-2,4-dione core can lead to compounds with anti-inflammatory and analgesic effects. The versatility of this scaffold allows chemists to tailor its properties by introducing various substituents, enabling the design of molecules with specific biological targets.

One of the most compelling aspects of< strong>Piperidine-2,4-dione is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have leveraged the< strong>Piperidine-2,4-dione structure to develop inhibitors that selectively target aberrant kinases, offering promising avenues for therapeutic intervention. The compound's ability to mimic natural substrates or bind allosterically to kinase domains makes it an attractive candidate for drug development.

The< strong>Piperidine-2,4-dione scaffold has also found applications beyond pharmaceuticals. In materials science, derivatives of this compound have been explored for their potential as ligands in catalytic systems. Their ability to coordinate with transition metals allows for the design of efficient catalysts for organic transformations, which are essential in industrial processes and fine chemical synthesis. Furthermore, the< strong>Piperidine-2,4-dione moiety has been incorporated into polymers and coatings to enhance material properties such as thermal stability and mechanical strength.

The synthesis of< strong>Piperidine-2,4-dione (CAS No. 50607-30-2) typically involves multi-step organic reactions that build upon readily available starting materials. Common synthetic routes include cyclization reactions that introduce the nitrogen and oxygen atoms into the piperidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

The chemical reactivity of< strong>Piperidine-2,4-dione makes it a valuable building block for further functionalization. Its nitrogen atoms can participate in nucleophilic substitution reactions, while its carbonyl groups can undergo reduction or oxidation depending on the desired outcome. This flexibility allows chemists to construct a wide range of derivatives with tailored properties for specific applications.

In conclusion,< strong>Piperidine-2,4-dione represents a fascinating molecule with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and catalysis. As research continues to uncover new ways to exploit its properties,< strong>Piperidine-2,4-dione (CAS No. 50607-30-2) is poised to remain a cornerstone of innovation in both academic laboratories and industrial settings.